Cas no 725714-18-1 ((R)-(1-Benzylpiperazin-2-yl)methanol)

(R)-(1-Benzylpiperazin-2-yl)methanol is a chiral piperazine derivative with significant utility in pharmaceutical and organic synthesis. Its stereospecific structure, featuring a benzyl-substituted piperazine core and a hydroxymethyl group at the (R)-configured carbon, makes it a valuable intermediate for the development of bioactive compounds, particularly in asymmetric synthesis and medicinal chemistry. The compound’s well-defined chirality ensures high enantioselectivity in reactions, while its functional groups offer versatility for further derivatization. It is commonly employed in the synthesis of ligands, catalysts, and pharmacologically active molecules, where precise stereochemistry is critical. Suitable for controlled environments, it requires handling under inert conditions to maintain stability.

(R)-(1-Benzylpiperazin-2-yl)methanol structure

725714-18-1 structure

Product Name:(R)-(1-Benzylpiperazin-2-yl)methanol

CAS No:725714-18-1

MF:C₁₂H₁₈N₂O

MW:206.284122943878

CID:1029070

PubChem ID:54775566

Update Time:2025-06-07

(R)-(1-Benzylpiperazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (R)-(1-Benzylpiperazin-2-yl)methanol
- (+)-[(2R)-1-benzylpiperazin-2-yl]methanol
- starbld0000583
- [(2R)-1-Benzylpiperazin-2-yl]methanol
- 725714-18-1
- SCHEMBL8101234
- DTXSID50716765
- AKOS005264919
- [(2R)-1-Benzylpiperazinyl]methanol
- Inchi： 1S/C12H18N2O/c15-10-12-8-13-6-7-14(12)9-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2/t12-/m1/s1
- InChI Key： MIULIYROIRMPCW-GFCCVEGCSA-N
- SMILES： OC[C@H]1CNCCN1CC1C=CC=CC=1

Computed Properties

Exact Mass: 206.141913202g/mol
Monoisotopic Mass: 206.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 35.5Å²

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